Cas no 1187164-85-7 (2-(2,6-Dimethoxybenzoyl)-5-methylpyridine)

2-(2,6-Dimethoxybenzoyl)-5-methylpyridine is a specialized organic compound featuring a pyridine core substituted with a 5-methyl group and a 2,6-dimethoxybenzoyl moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The dimethoxybenzoyl group enhances stability and modulates reactivity, while the methylpyridine component contributes to its versatility in heterocyclic chemistry. Its well-defined molecular architecture allows for precise functionalization, facilitating applications in ligand design and catalytic systems. The compound’s high purity and consistent performance make it suitable for research and industrial-scale processes requiring reliable building blocks for complex molecular frameworks.
2-(2,6-Dimethoxybenzoyl)-5-methylpyridine structure
1187164-85-7 structure
Product Name:2-(2,6-Dimethoxybenzoyl)-5-methylpyridine
CAS No:1187164-85-7
MF:C15H15NO3
MW:257.284504175186
MDL:MFCD13152690
CID:4684415
Update Time:2025-06-14

2-(2,6-Dimethoxybenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine
    • (2,6-Dimethoxyphenyl)(5-methylpyridin-2-yl)methanone
    • MDL: MFCD13152690
    • Inchi: 1S/C15H15NO3/c1-10-7-8-11(16-9-10)15(17)14-12(18-2)5-4-6-13(14)19-3/h4-9H,1-3H3
    • InChI Key: UTXVYQCTHRVUBC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1C(C1C=CC(C)=CN=1)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Topological Polar Surface Area: 48.4

2-(2,6-Dimethoxybenzoyl)-5-methylpyridine Pricemore >>

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Additional information on 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine

Comprehensive Overview of 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine (CAS No. 1187164-85-7): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine (CAS No. 1187164-85-7) has emerged as a compound of significant interest. This molecule, characterized by its unique dimethoxybenzoyl and methylpyridine moieties, serves as a versatile intermediate in synthetic chemistry. Its structural complexity and functional groups make it a valuable candidate for drug discovery, material science, and agrochemical applications. Researchers are increasingly exploring its potential due to its bioactive properties and compatibility with modern green chemistry protocols.

The compound’s CAS No. 1187164-85-7 is frequently searched in academic databases and industrial catalogs, reflecting its growing relevance. A key driver of this interest is its role in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents. Recent studies highlight its utility in catalysis and ligand design, aligning with the global push for sustainable chemical processes. Moreover, its low toxicity profile and high stability under ambient conditions make it a preferred choice for lab-scale and industrial applications.

From an SEO perspective, queries such as "2-(2,6-Dimethoxybenzoyl)-5-methylpyridine uses" and "CAS 1187164-85-7 suppliers" rank highly, indicating strong market demand. The compound’s association with AI-driven drug discovery and computational chemistry tools further amplifies its appeal. For instance, its molecular structure is often analyzed using machine learning algorithms to predict reactivity and optimize synthetic routes. This intersection of traditional chemistry and cutting-edge technology positions 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine as a focal point for innovation.

Another trending topic is the compound’s potential in photocatalysis, a field gaining traction for renewable energy solutions. Its electron-rich aromatic system enables efficient light absorption, making it a candidate for solar cell materials and organic LEDs. Environmental scientists also explore its degradation pathways to assess eco-friendly disposal methods, addressing concerns about chemical waste. These applications resonate with the United Nations’ Sustainable Development Goals (SDGs), particularly those related to clean energy and responsible consumption.

In the pharmaceutical sector, 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine is investigated for its anti-inflammatory and antimicrobial properties. Preclinical trials suggest its derivatives could inhibit key enzymes involved in chronic diseases, a hot topic given the rise of drug-resistant pathogens. Its structural modularity allows for easy derivatization, a feature prized in combinatorial chemistry. Such flexibility is crucial for addressing emergent health challenges, including pandemics and aging-related disorders.

To conclude, 2-(2,6-Dimethoxybenzoyl)-5-methylpyridine (CAS No. 1187164-85-7) exemplifies the synergy between fundamental research and applied science. Its multifaceted applications—from drug development to green technology—underscore its importance in contemporary chemistry. As industries prioritize sustainability and innovation, this compound is poised to remain at the forefront of scientific and commercial advancements.

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